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Compound of Interest

Compound Name: Myristic acid-d7

Cat. No.: B12409272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Myristic acid-d7, a deuterated analog of

myristic acid. It is intended to serve as a comprehensive resource for researchers and

professionals in drug development and related scientific fields. This document covers supplier

information, available purity grades, and detailed methodologies for its application as an

internal standard in quantitative analyses.

Introduction to Myristic Acid-d7
Myristic acid-d7 is a stable isotope-labeled version of myristic acid, a saturated fatty acid with

the chemical formula CH₃(CH₂)₁₂COOH. In Myristic acid-d7, seven hydrogen atoms on the

terminal methyl and adjacent methylene groups are replaced with deuterium. This isotopic

labeling makes it an ideal internal standard for mass spectrometry-based quantification of

endogenous myristic acid in various biological samples.[1][2] Its chemical structure is

tetradecanoic-12,12,13,13,14,14,14-d7 acid.

The primary application of Myristic acid-d7 is in analytical chemistry, specifically in gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry

(LC-MS) methods.[2] By adding a known amount of Myristic acid-d7 to a sample, the naturally

occurring myristic acid can be accurately quantified, compensating for variations during sample

preparation and analysis.
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Supplier Information and Purity Grades
A variety of chemical suppliers offer Myristic acid-d7, with purity grades suitable for research

and analytical applications. The following table summarizes the information from prominent

suppliers.

Supplier Catalog Number Purity Grade
Additional
Information

Cayman Chemical 39859
≥99% deuterated

forms (d1-d7)

Provided as a solid.

Intended for use as an

internal standard for

the quantification of

myristic acid by GC-

or LC-MS.[1][3][4]

MedchemExpress HY-N2041S7 99.50%

Deuterium labeled

Myristic acid. For

research use only.[5]

MedKoo Biosciences 125756 >98%

Intended for use as an

internal standard for

the quantification of

myristic acid by GC-

or LC-MS.[6]

Cambridge Isotope

Laboratories, Inc.
-

98% (for Myristic acid-

d27)

While a direct link for

Myristic acid-d7 was

not found, they offer

other deuterated

myristic acids like

Myristic acid-d27.[7]

Physicochemical Properties
The table below outlines the key physicochemical properties of Myristic acid-d7.
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Property Value Reference

Chemical Formula C₁₄H₂₁D₇O₂ [2][3]

Molecular Weight 235.4 g/mol [1][2]

Appearance Solid [2][4]

Storage Temperature -20°C [4][6]

Experimental Protocols: Quantification of Myristic
Acid
Myristic acid-d7 is predominantly used as an internal standard for the quantification of myristic

acid in biological matrices. Below are representative protocols for sample preparation and

analysis using GC-MS and LC-MS.

General Sample Preparation for Fatty Acid Analysis
Sample Collection: Collect biological samples (e.g., plasma, cells, tissues) using standard

protocols.

Internal Standard Spiking: Add a known amount of Myristic acid-d7 (dissolved in a suitable

solvent like ethanol or chloroform) to the sample at the beginning of the extraction process.

Lipid Extraction: Perform a total lipid extraction using a method such as the Folch or Bligh-

Dyer procedure.

Saponification (for total fatty acid analysis): To release esterified fatty acids, treat the lipid

extract with a strong base (e.g., NaOH in methanol) at an elevated temperature.

Acidification and Fatty Acid Extraction: Acidify the sample to protonate the fatty acids and

extract them into an organic solvent (e.g., hexane or iso-octane).

Derivatization (for GC-MS): Convert the fatty acids to their more volatile methyl esters

(FAMEs) or other derivatives (e.g., pentafluorobenzyl esters) for GC-MS analysis.

GC-MS Analysis Protocol
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This protocol is a generalized procedure based on established methods for fatty acid analysis.

Derivatization to Pentafluorobenzyl (PFB) Esters:

Dry the extracted fatty acids under a stream of nitrogen.

Add 25 µL of 1% pentafluorobenzyl bromide in acetonitrile and 25 µL of 1%

diisopropylethylamine in acetonitrile.

Incubate at room temperature for 20 minutes.

Dry the sample under vacuum.

Reconstitute the sample in iso-octane for injection.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent GC or equivalent.

Column: DB-1ms capillary column (or equivalent).

Injection Volume: 1 µL.

Inlet Temperature: 250°C.

Oven Temperature Program: Initial temperature of 150°C, ramp to 300°C at 10°C/min,

hold for 5 minutes.

Mass Spectrometer: Agilent MS or equivalent, operated in negative chemical ionization

(NCI) mode.

Selected Ion Monitoring (SIM): Monitor the [M-PFB]⁻ ions for myristic acid and Myristic
acid-d7.

LC-MS/MS Analysis Protocol
This protocol is a generalized procedure for the analysis of free fatty acids.

Sample Preparation:
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Prepare a stock solution of Myristic acid-d7 in an appropriate solvent (e.g., methanol).

Spike the biological sample with the internal standard solution.

Extract the lipids as described in section 4.1.

Dry the extract and reconstitute in the mobile phase.

LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: Shimadzu LC or equivalent.

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile/isopropanol (1:1, v/v).

Gradient: A linear gradient from 30% to 100% B over 10 minutes.

Flow Rate: 0.4 mL/min.

Mass Spectrometer: Triple quadrupole mass spectrometer operated in negative

electrospray ionization (ESI) mode.

Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transitions for

both myristic acid and Myristic acid-d7.

Role in N-Myristoylation and Signaling Pathways
Myristic acid is a crucial component in the post-translational modification of proteins known as

N-myristoylation. This process, catalyzed by N-myristoyltransferase (NMT), involves the

attachment of a myristoyl group to the N-terminal glycine of target proteins.[8] N-myristoylation

plays a significant role in various cellular processes, including signal transduction, by mediating

protein-membrane interactions and protein-protein interactions.[1][8]

Many proteins involved in signaling cascades, such as G-proteins and protein kinases, are

myristoylated, which is essential for their proper localization and function.[8] The study of
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myristoylation is critical for understanding these signaling pathways in both normal physiology

and disease.

Caption: The N-myristoylation signaling pathway.

Experimental Workflow for Myristic Acid
Quantification
The following diagram illustrates a typical experimental workflow for the quantification of

myristic acid in biological samples using Myristic acid-d7 as an internal standard.

Caption: Experimental workflow for myristic acid quantification.

Conclusion
Myristic acid-d7 is an essential tool for researchers requiring accurate quantification of

myristic acid in complex biological samples. Its use as an internal standard in mass

spectrometry-based methods provides high precision and accuracy. This guide has provided a

comprehensive overview of the available suppliers, purity grades, and detailed experimental

considerations for its use. The provided diagrams of the N-myristoylation pathway and a typical

experimental workflow serve to illustrate the context and practical application of this valuable

analytical standard. For specific applications, optimization of the described protocols may be

necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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